N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea

• IUPAC Name: 1-cyclopentyl-3-(1-propylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C14H27N3S/c1-2-9-17-10-7-13(8-11-17)16-14(18)15-12-5-3-4-6-12/h12-13H,2-11H2,1H3,(H2,15,16,18)
• InChI Key: CHZFMHNJPQBOFK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=S)NC2CCCC2
• Molecular Formula: C14H27N3S
• Molecular Weight: 269.45 g/mol

Description

N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea, also known as CPPU, is a chemical compound that has been widely used in scientific research. CPPU is a synthetic cytokinin that has been found to have various biochemical and physiological effects on plants, animals, and humans.

Mechanism of Action

N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea acts by binding to cytokinin receptors in plants and animals, leading to the activation of various signaling pathways that regulate cell growth, differentiation, and metabolism. N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea has been found to have both direct and indirect effects on gene expression, protein synthesis, and cell signaling.
Biochemical and Physiological Effects:
N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea has been found to have various biochemical and physiological effects, including promoting cell division and differentiation, enhancing photosynthesis and respiration, increasing fruit size and yield, improving stress tolerance, and regulating hormone levels. N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea has also been found to have potential therapeutic effects in cancer, diabetes, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea has several advantages for lab experiments, including its high purity and stability, ease of use, and reproducibility. However, N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea also has limitations, including its high cost, potential toxicity, and limited availability.

Future Directions

There are several future directions for N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea research, including studying its potential therapeutic effects in various diseases, improving its efficacy and safety, developing new synthesis methods, and exploring its applications in agriculture and biotechnology.
Conclusion:
In conclusion, N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea is a synthetic cytokinin that has been widely used in scientific research for its various biochemical and physiological effects. N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea has potential applications in agriculture and biotechnology, as well as in the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential therapeutic effects of N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea.

Synthesis Methods

N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea can be synthesized using various methods, including the reaction of 4-piperidone with thiourea and cyclopentanone, or the reaction of 4-piperidinol with thiocarbonyldiimidazole and cyclopentanone. The synthesis method used depends on the desired purity and yield of the compound.

Scientific Research Applications

N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea has been extensively used in scientific research as a plant growth regulator, as well as a tool for studying the physiological and biochemical effects of cytokinins. N-cyclopentyl-N'-(1-propyl-4-piperidinyl)thiourea has also been studied for its potential therapeutic effects in various diseases, including cancer, diabetes, and Alzheimer's disease.